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Compound of Interest

Compound Name: Tanshinone IIA anhydride

Cat. No.: B12404525

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature detailing the comprehensive chemical properties of Tanshinone
IIA anhydride is limited. The majority of available research focuses on the related compound,
Tanshinone IlIA. This guide provides the available specific information for Tanshinone IIA
anhydride and outlines generally accepted experimental protocols for the characterization of
such compounds. The section on signaling pathways describes the activity of Tanshinone IIA
as a reference point, due to the absence of specific data for Tanshinone IIA anhydride.

Core Chemical Properties

Tanshinone IIA anhydride, systematically named Furo[3,2-c]naphth[2,1-e]oxepin-10,12-dione,
6,7,8,9-tetrahydro-1,6,6-trimethyl-, is a derivative of the well-studied Tanshinone IIA.[1] While
extensive data on its chemical properties are not readily available in published literature, the
fundamental molecular and physical characteristics have been identified.

Table 1: Physicochemical Properties of Tanshinone IIA Anhydride
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Property Value Source
Molecular Formula C19H1804 [1]
Molecular Weight 310.34 g/mol [1]
CAS Number 61077-78-9 [1]
Appearance Light yellow to yellow solid [1]
Purity (by LCMS) >97.03% [1]

Solubility, Stability, and Reactivity

Specific quantitative data on the solubility, stability, and reactivity of Tanshinone IlIA anhydride
are not extensively documented. However, general characteristics can be inferred from its
structure and information on related tanshinones.

Table 2: Qualitative Chemical Properties and Storage Recommendations
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Recommendations &

Property Description .
Known Information
Data for specific solvents is not )
) ) ] For related tanshinones,
provided in the available o )
] ) o solubility is poor in water but
- literature. As a diterpenoid, it is ) ) )
Solubility higher in solvents like
expected to have low aqueous
- o methanol, ethanol, and DMSO.
solubility and better solubility in 2]
organic solvents.
Should be protected from light.
[1] In solvent, it is
recommended to be stored at
Stabilt -80°C for 6 months or -20°C Store at 4°C and protect from
abili
Y for 1 month.[1] Related light for the solid compound.[1]
tanshinones are known to be
unstable at high temperatures
and in the presence of light.
The furanonaphthoxepine core ] )
) ) As a potent and irreversible
contains several functional o
inhibitor of human
o groups that could be )
Reactivity carboxylesterase (CE), it

susceptible to reaction, though
specific reactivity data is

unavailable.

demonstrates significant

biological reactivity.[3]

Experimental Protocols

While specific experimental protocols for Tanshinone II1A anhydride are not published,

standard methodologies for the characterization of natural products and heterocyclic

compounds would be employed.

Solubility Determination

A standard shake-flask method would be appropriate to determine the equilibrium solubility of

Tanshinone IIA anhydride in various solvents.

Protocol: Shake-Flask Solubility Measurement
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Preparation: Add an excess amount of Tanshinone IIA anhydride to a known volume of the
desired solvent (e.g., water, ethanol, DMSO, methanol) in a sealed container.

Equilibration: Agitate the suspension at a constant temperature (e.g., 25°C or 37°C) for a
defined period (typically 24-48 hours) to ensure equilibrium is reached.

Separation: Separate the undissolved solid from the solution by centrifugation and/or
filtration through a fine-pore filter (e.g., 0.22 um).

Quantification: Analyze the concentration of the dissolved Tanshinone IlIA anhydride in the
clear supernatant using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.

Calculation: The solubility is expressed as the concentration of the saturated solution (e.g., in
mg/mL or pg/mL).

Workflow for Solubility Determination

Gdd excess Tanshinone [IA Anhydride to solvena

;
[Agitate at constant temperature for 24-489
;
[Centrifuge and filter the suspensioD
;
Guantify concentration in supernatant via HPLC)
;
[Calculate solubilita
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Workflow for Shake-Flask Solubility Determination

Stability Analysis

To assess the stability of Tanshinone IIA anhydride, a stability-indicating analytical method,
typically HPLC, would be developed and validated. The compound would then be subjected to
various stress conditions as per ICH guidelines.

Protocol: Forced Degradation Study

o Method Development: Develop an HPLC method capable of separating the intact
Tanshinone lIA anhydride from its potential degradation products.

o Stress Conditions: Expose solutions of Tanshinone IIA anhydride to the following
conditions:

[e]

Acidic: e.g., 0.1 M HCI at elevated temperature.

[e]

Basic: e.g., 0.1 M NaOH at room temperature.

o

Oxidative: e.g., 3% H20:2 at room temperature.

[¢]

Thermal: e.g., 60-80°C.

[¢]

Photolytic: Exposure to UV light (e.g., 254 nm) and visible light.
o Time Points: Sample the solutions at various time points (e.g., 0, 2, 4, 8, 24 hours).

e Analysis: Analyze the samples using the stability-indicating HPLC method to determine the
percentage of the remaining intact compound and the formation of any degradation products.

Logical Flow for Stability Assessment
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Stress Cpnditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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